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Anticancer Activity
Magnolol and honokiol have demonstrated significant anticancer effects across a variety of

cancer cell lines.[1] These effects are mediated through diverse mechanisms including the

induction of apoptosis, cell cycle arrest, and inhibition of proliferation, migration, and invasion.

[1][2]

Quantitative Data: Cytotoxicity
The following table summarizes the half-maximal inhibitory concentration (IC50) values of

magnolol against various human cancer cell lines.

Cancer Type Cell Line IC50 (µM)
Exposure Time
(h)

Reference

Oral Squamous

Cell Carcinoma

Enriched Stem

Cells
2.4 - [2]

Bladder Cancer T24, 5637 ~20-40 24, 48 [2]

Colon Cancer COLO205 ~30-40 24 [3]

Lung Cancer CH27 ~40 48 [3]

Lung Cancer A549 ~60-80 24, 48 [3]

Gallbladder

Cancer
GBC-SD ~40-60 24, 48 [2]
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Signaling Pathways in Anticancer Activity
Magnolol exerts its anticancer effects by modulating multiple critical signaling pathways.[2] Key

pathways include the PI3K/Akt/mTOR and MAPK signaling cascades, which are central to cell

proliferation and survival.[2] Furthermore, magnolol is known to inhibit the activation of NF-κB,

a transcription factor that plays a crucial role in inflammation and cancer progression.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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